Cas no 2229638-20-2 (2-1-(4-methylpyridin-2-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4-methylpyridin-2-yl)cyclopropylethan-1-amine
• CAS No: 2229638-20-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5832516
• PubChem ID: 165756048
• Update Time: 2025-06-13

2-1-(4-methylpyridin-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylpyridin-2-yl)cyclopropylethan-1-amine
• EN300-1818443
• 2-[1-(4-methylpyridin-2-yl)cyclopropyl]ethan-1-amine
• 2229638-20-2

• Inchi： 1S/C11H16N2/c1-9-2-7-13-10(8-9)11(3-4-11)5-6-12/h2,7-8H,3-6,12H2,1H3
• InChI Key： MGSVLEFLKJYJHY-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1C1(CCN)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(4-methylpyridin-2-yl)cyclopropylethan-1-amine

Comprehensive Overview of 2-(1-(4-Methylpyridin-2-yl)cyclopropyl)ethan-1-amine (CAS No. 2229638-20-2)

The compound 2-(1-(4-Methylpyridin-2-yl)cyclopropyl)ethan-1-amine (CAS No. 2229638-20-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its cyclopropyl and pyridinyl moieties contribute to its potential as a versatile intermediate in drug discovery. Researchers are particularly interested in its role in modulating biological targets, given its ability to interact with enzymes and receptors. The presence of the 4-methylpyridin-2-yl group enhances its solubility and bioavailability, making it a promising candidate for further development.

In recent years, the demand for novel heterocyclic compounds like 2-(1-(4-Methylpyridin-2-yl)cyclopropyl)ethan-1-amine has surged due to their applications in treating neurological disorders and metabolic diseases. This compound’s amine functionality allows for facile derivatization, enabling the synthesis of analogs with tailored properties. Its CAS No. 2229638-20-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Additionally, its potential as a bioisostere for existing drugs has sparked interest in optimizing its pharmacokinetic profile.

The synthesis of 2-(1-(4-Methylpyridin-2-yl)cyclopropyl)ethan-1-amine involves multi-step organic reactions, including cyclopropanation and amination strategies. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. Environmental considerations have also driven the adoption of green chemistry principles in its production, aligning with global sustainability trends. Researchers are investigating its structure-activity relationship (SAR) to unlock new therapeutic avenues, particularly in central nervous system (CNS) disorders.

From a commercial perspective, CAS No. 2229638-20-2 is listed in catalogs of leading chemical suppliers, catering to the needs of pharmaceutical innovators and contract research organizations (CROs). Its patent landscape reveals ongoing developments in proprietary formulations, underscoring its competitive edge. Analytical characterization techniques like NMR, HPLC, and mass spectrometry ensure rigorous quality control, meeting regulatory standards for preclinical studies. The compound’s logP and pKa values are critical parameters for predicting its behavior in biological systems.

Emerging trends in precision medicine and personalized therapeutics have further elevated the importance of 2-(1-(4-Methylpyridin-2-yl)cyclopropyl)ethan-1-amine. Its potential to address unmet medical needs, such as neurodegenerative diseases and inflammatory conditions, positions it as a focal point in translational research. Collaborative efforts between academia and industry aim to accelerate its development, leveraging high-throughput screening (HTS) and computational modeling. As the scientific community continues to explore its applications, this compound exemplifies the synergy between chemical innovation and therapeutic advancement.